![molecular formula C8H15ClN4O2 B2823608 N-((3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl)methyl)-N-methylacetamide hydrochloride CAS No. 1873772-70-3](/img/structure/B2823608.png)
N-((3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl)methyl)-N-methylacetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is an organic molecule that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. It also has an aminoethyl group (a two-carbon chain with an amino group at the end) attached to the oxadiazole ring. The presence of the amine group suggests that this compound could participate in reactions typical of amines .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, contains an oxadiazole ring and an aminoethyl group. The presence of nitrogen in the oxadiazole ring and the amine group could result in interesting chemical properties, such as the ability to form hydrogen bonds .Chemical Reactions Analysis
Amines, such as the aminoethyl group in this compound, can participate in a variety of chemical reactions. They can act as bases, nucleophiles, or ligands in coordination compounds . The oxadiazole ring might also participate in reactions, but without more specific information, it’s difficult to predict what those reactions might be.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the amine group could make this compound a weak base. It might be soluble in water and other polar solvents due to the ability of the amine group and the oxadiazole ring to participate in hydrogen bonding .Scientific Research Applications
Antibacterial Activity
- Synthesized heterocyclic 1,3,4-oxadiazoles, including variants related to N-((3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl)methyl)-N-methylacetamide hydrochloride, have demonstrated antibacterial properties against both Gram-positive and Gram-negative organisms (Ghattas et al., 1982).
Kinetics and Mechanism of Hydrolysis
- Research on N-methylacetamide, a structurally related compound, provided insights into the hydrolysis kinetics and mechanisms in high-temperature water, contributing to a deeper understanding of the behavior of similar compounds (Duan, Dai, & Savage, 2010).
Synthesis of Energetic Materials
- The synthesis of energetic materials incorporating 1,2,4-oxadiazole rings, which are structurally akin to the compound , was explored. These materials demonstrated moderate thermal stability and insensitivity towards impact and friction, indicating potential applications in the field of materials science (Yu et al., 2017).
Computational and Pharmacological Evaluation
- 1,3,4-oxadiazole and pyrazole derivatives, related to the compound of interest, were computationally and pharmacologically evaluated for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, indicating a broad scope of potential biomedical applications (Faheem, 2018).
α-Glucosidase Inhibitory Potential
- N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide, which is structurally related, were synthesized and evaluated for α-glucosidase inhibitory potential, suggesting potential applications in diabetes management (Iftikhar et al., 2019).
Structural Analysis Using NMR
- A novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety was studied using NMR techniques, highlighting the utility of these techniques in structural elucidation of complex organic compounds (Li Ying-jun, 2012).
Synthesis and Pharmacological Evaluation
- Synthesis and pharmacological evaluation of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides were conducted, showing potential as antibacterial agents and moderate α-chymotrypsin enzyme inhibitors (Siddiqui et al., 2014).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[[3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methylacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2.ClH/c1-6(13)12(2)5-8-10-7(3-4-9)11-14-8;/h3-5,9H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYEAFFAFKWFSOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)CC1=NC(=NO1)CCN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((3-(2-aminoethyl)-1,2,4-oxadiazol-5-yl)methyl)-N-methylacetamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.